Cas no 2137971-58-3 (rac-(3aR,7aR)-6-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine)

• Product Name: rac-(3aR,7aR)-6-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine
• CAS No: 2137971-58-3
• MF: C₁₁H₂₂N₂O₂S
• MW: 246.369581699371
• CID: 5951335
• PubChem ID: 165449660
• Update Time: 2025-07-23

rac-(3aR,7aR)-6-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2137971-58-3
• rac-(3aR,7aR)-6-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine
• EN300-714607

• Inchi： 1S/C11H22N2O2S/c1-2-3-8-16(14,15)13-7-5-10-4-6-12-11(10)9-13/h10-12H,2-9H2,1H3/t10-,11+/m0/s1
• InChI Key： JRKNWKULQUINGP-WDEREUQCSA-N
• SMILES： S(CCCC)(N1CC[C@@H]2CCN[C@@H]2C1)(=O)=O

Computed Properties

• Exact Mass: 246.14019912g/mol
• Monoisotopic Mass: 246.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.8Ų

Additional information on rac-(3aR,7aR)-6-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine

Comprehensive Overview of rac-(3aR,7aR)-6-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine (CAS No. 2137971-58-3)

The compound rac-(3aR,7aR)-6-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine, identified by its CAS No. 2137971-58-3, is a sophisticated chiral sulfonyl derivative with a unique pyrrolopyridine backbone. This molecule has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. Its structural complexity, featuring an octahydro-1H-pyrrolo[2,3-c]pyridine core and a butane-1-sulfonyl substituent, makes it a valuable scaffold for designing bioactive compounds targeting various therapeutic areas.

In recent years, the demand for chiral sulfonamides like rac-(3aR,7aR)-6-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine has surged, driven by their role in modulating protein-protein interactions and enzyme inhibition. Researchers are particularly interested in its stereochemistry, as the (3aR,7aR) configuration can influence binding affinity and selectivity in biological systems. This aligns with the growing trend of precision medicine, where molecular chirality is critical for optimizing drug efficacy and minimizing side effects.

The synthesis of CAS No. 2137971-58-3 often involves multi-step organic transformations, including asymmetric hydrogenation and sulfonylation reactions. Its pyrrolopyridine moiety is a privileged structure in medicinal chemistry, frequently found in compounds with neuroprotective, anti-inflammatory, or antimicrobial properties. This has led to increased searches for "pyrrolopyridine derivatives in drug design" and "chiral sulfonamides synthesis" across scientific databases and AI-driven platforms.

From an industrial perspective, rac-(3aR,7aR)-6-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine is often explored as a building block for high-value intermediates. Its compatibility with parallel synthesis techniques makes it suitable for combinatorial chemistry libraries, a hot topic in "AI-assisted drug discovery." Additionally, its physicochemical properties, such as solubility and stability, are frequently analyzed to address common queries like "improving bioavailability of sulfonyl compounds."

Environmental and regulatory considerations are also pivotal in discussions about CAS No. 2137971-58-3. While not classified as hazardous, its handling requires standard laboratory safety protocols. The compound's biodegradability and ecological impact are subjects of ongoing research, reflecting the broader industry focus on "green chemistry in pharmaceutical synthesis."

In summary, rac-(3aR,7aR)-6-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine represents a versatile and scientifically relevant molecule. Its structural features and potential applications align with contemporary trends in drug development, chiral chemistry, and sustainable synthesis, making it a compelling subject for researchers and industry professionals alike.